3-Methyl-3,5-heptanediol

• Molecular Formula: C8H18O2
• Molecular Weight: 146.23 g/mol
• IUPAC Name: 3-methylheptane-3,5-diol
• InChI: InChI=1S/C8H18O2/c1-4-7(9)6-8(3,10)5-2/h7,9-10H,4-6H2,1-3H3
• InChI Key: AREOBENUACTGHH-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC(C)(CC)O)O

Description

3-Methyl-3,5-heptanediol is a useful research compound. Its molecular formula is C8H18O2 and its molecular weight is 146.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Methyl-3,5-heptanediol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Methyl-3,5-heptanediol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The reaction of Condition A above is repeated, except that about one mole each of butyraldehyde, isobutyraldehyde, and 2-butanone are used. The condensation and reduction proceed analogously to yield a mixture of 8-carbon-1,3-diols primarily consisting of: 2,2,4-trimethyl-1,3-pentanediol; 2-ethyl-1,3-hexanediol; 2,2-dimethyl-1,3-hexanediol; 2-ethyl-4-methyl-1,3-pentanediol; 2-ethyl-3-methyl-1,3-pentanediol; 3,5-octanediol; 2,2,3-trimethyl-1,3-pentanediol; 2-methyl-3,5-heptanediol; and 3-methyl-3,5-heptanediol, along with other minor isomers resulting from condensation on the methylene of 2-butanone instead of the methyl.